4-amino-N5-(4-butoxyphenyl)-N5-[2-(cyclohexylamino)-2-oxoethyl]isothiazole-3,5-dicarboxamide

• Molecular Formula: C23H31N5O4S
• Molecular Weight: 473.6 g/mol
• IUPAC Name: 4-amino-5-N-(4-butoxyphenyl)-5-N-[2-(cyclohexylamino)-2-oxoethyl]-1,2-thiazole-3,5-dicarboxamide
• InChI: InChI=1S/C23H31N5O4S/c1-2-3-13-32-17-11-9-16(10-12-17)28(14-18(29)26-15-7-5-4-6-8-15)23(31)21-19(24)20(22(25)30)27-33-21/h9-12,15H,2-8,13-14,24H2,1H3,(H2,25,30)(H,26,29)
• InChI Key: WDKNZLMANLNCOG-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=C(C=C1)N(CC(=O)NC2CCCCC2)C(=O)C3=C(C(=NS3)C(=O)N)N

Description

4-amino-N5-(4-butoxyphenyl)-N5-[2-(cyclohexylamino)-2-oxoethyl]isothiazole-3,5-dicarboxamide is an aromatic amide.

Scientific Research Applications

Synthesis and Structural Analysis

The compound "4-amino-N5-(4-butoxyphenyl)-N5-[2-(cyclohexylamino)-2-oxoethyl]isothiazole-3,5-dicarboxamide" is part of a broader class of chemicals involved in intricate synthetic processes and structural analyses. For example, compounds with a similar structure have been synthesized through tandem processes involving the Knoevenagel reaction, Michael reaction, and intramolecular condensation. The alkylation of these compounds proceeds regioselectively at the sulfur atom, leading to the formation of corresponding thioethers. The unique molecular and crystal structure of such compounds is often determined through X-ray diffraction analysis (Dyachenko & Karpov, 2013).

Chemical Reactivity and Derivative Formation

Compounds related to this structure are known for their reactivity and ability to form diverse chemical derivatives. For instance, certain reactions involving aminonitrones and isocyanides, followed by treatment with bromine, result in the formation of highly electrophilically activated species. These compounds, under mild conditions, can further react with various agents like hydroxylamine, hydrazine, or benzamidine, leading to the formation of a range of derivatives including oxadiazole, triazole, and triazine derivatives (Il’in et al., 2018).

Applications in Heterocyclic Chemistry

This class of compounds also plays a significant role in heterocyclic chemistry. They serve as precursors in the synthesis of various heterocyclic structures. For example, the reaction of certain amino-triazole-carboxamides with acetates of acetamidine and benzamidine leads to the formation of 2-substituted 8-azapurin-6-ones, showcasing the compounds' utility in synthesizing complex heterocyclic systems (Albert & Trotter, 1979).